Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate

• Molecular Formula: C15H14O8S.Na; C15H14NaO8S
• Molecular Weight: 377.3 g/mol
• IUPAC Name: sodium;4-hydroxy-5-(2-hydroxy-4-methoxybenzoyl)-2-methoxybenzenesulfonate
• InChI: InChI=1S/C15H14O8S.Na/c1-22-8-3-4-9(11(16)5-8)15(18)10-6-14(24(19,20)21)13(23-2)7-12(10)17;/h3-7,16-17H,1-2H3,(H,19,20,21)
• InChI Key: CMTNENXQHUATPT-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC(=C(C=C2O)OC)S(=O)(=O)[O-])O.[Na+]
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC(=C(C=C2O)OC)S(=O)(=O)O)O.[Na]
• CAS No.: 3121-60-6

Description

Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate, also known as AHMSA, is a chemical compound that has shown promising results in various scientific research applications. This compound is a derivative of 5-hydroxy-2-methoxybenzenesulphonate and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate is not fully understood. However, studies suggest that this compound induces apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. This compound also inhibits the Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting the Akt/mTOR pathway. This compound also inhibits the expression of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate in lab experiments is its potent antiproliferative effects against cancer cells. This compound also has low toxicity levels, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate research. One of the directions is to explore the use of this compound in combination with other anticancer agents to enhance its antiproliferative effects. Another direction is to investigate the effect of this compound on cancer stem cells, which are known to be resistant to chemotherapy. Additionally, further studies are needed to understand the mechanism of action of this compound fully.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potent antiproliferative effects against various cancer cell lines. Its low toxicity levels and potential as a cancer therapy candidate make it an attractive subject for further research. Future studies should focus on exploring its use in combination with other anticancer agents and investigating its effect on cancer stem cells.

Synthesis Methods

Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate can be synthesized using different methods, including the reaction of 5-hydroxy-2-methoxybenzenesulphonate with p-anisoyl chloride and sodium hydroxide. Another method involves the reaction of 5-hydroxy-2-methoxybenzenesulphonate with p-anisic acid and sodium hydroxide. The resulting product is then treated with sodium hydroxide to obtain this compound.

Scientific Research Applications

Sodium 4-hydroxy-5-(2-hydroxy-p-anisoyl)-2-methoxybenzenesulphonate has shown promising results in various scientific research applications. One of the significant applications of this compound is its use as a potential anticancer agent. Studies have shown that this compound has potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer.